Cas no 425400-02-8 (propan-2-yl 4,4,4-trifluoro-2-4-(4-fluorobenzenesulfonamido)-1-hydroxynaphthalen-2-yl-3-oxobutanoate)

• Product Name: propan-2-yl 4,4,4-trifluoro-2-4-(4-fluorobenzenesulfonamido)-1-hydroxynaphthalen-2-yl-3-oxobutanoate
• CAS No: 425400-02-8
• MF: C₂₃H₁₉F₄NO₆S
• MW: 513.458679437637
• CID: 6032661
• PubChem ID: 2887825
• Update Time: 2025-05-30

propan-2-yl 4,4,4-trifluoro-2-4-(4-fluorobenzenesulfonamido)-1-hydroxynaphthalen-2-yl-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 4,4,4-trifluoro-2-4-(4-fluorobenzenesulfonamido)-1-hydroxynaphthalen-2-yl-3-oxobutanoate
• isopropyl 4,4,4-trifluoro-2-(4-((4-fluorophenyl)sulfonamido)-1-hydroxynaphthalen-2-yl)-3-oxobutanoate
• 2-Naphthaleneacetic acid, 4-[[(4-fluorophenyl)sulfonyl]amino]-1-hydroxy-α-(2,2,2-trifluoroacetyl)-, 1-methylethyl ester
• SR-01000491940
• isopropyl 4,4,4-trifluoro-2-(4-(4-fluorophenylsulfonamido)-1-hydroxynaphthalen-2-yl)-3-oxobutanoate
• F0808-0246
• propan-2-yl 4,4,4-trifluoro-2-[4-[(4-fluorophenyl)sulfonylamino]-1-hydroxynaphthalen-2-yl]-3-oxobutanoate
• 425400-02-8
• CCG-4131
• AKOS024600297
• SR-01000491940-1
• propan-2-yl 4,4,4-trifluoro-2-[4-(4-fluorobenzenesulfonamido)-1-hydroxynaphthalen-2-yl]-3-oxobutanoate
• RBQXWCNCHLGEIP-UHFFFAOYSA-N

• Inchi： 1S/C23H19F4NO6S/c1-12(2)34-22(31)19(21(30)23(25,26)27)17-11-18(15-5-3-4-6-16(15)20(17)29)28-35(32,33)14-9-7-13(24)8-10-14/h3-12,19,28-29H,1-2H3
• InChI Key： RBQXWCNCHLGEIP-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C(C1=CC(NS(C2=CC=C(F)C=C2)(=O)=O)=C2C(=C1O)C=CC=C2)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 513.08692115g/mol
• Monoisotopic Mass: 513.08692115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 118Ų

Additional information on propan-2-yl 4,4,4-trifluoro-2-4-(4-fluorobenzenesulfonamido)-1-hydroxynaphthalen-2-yl-3-oxobutanoate

Introduction to Propan-2-yl 4,4,4-trifluoro-2-4-(4-fluorobenzenesulfonamido)-1-hydroxynaphthalen-2-yl-3-oxobutanoate (CAS No. 425400-02-8)

Propan-2-yl 4,4,4-trifluoro-2-4-(4-fluorobenzenesulfonamido)-1-hydroxynaphthalen-2-yl-3-oxobutanoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 425400-02-8, represents a confluence of advanced fluorinated and sulfonamido functionalities, which are increasingly recognized for their potential in modulating biological pathways. The presence of multiple heterocyclic moieties and fluoro-substituted aromatic groups suggests a high degree of molecular complexity, making it a subject of intense research interest.

The structural framework of this compound comprises a naphthalene core modified with a hydroxyl group at the 1-position and an amide linkage at the 2-position. This core is further functionalized with a trifluoropropyl ester group at the 3-position, contributing to its lipophilicity and metabolic stability. The amide side chain is connected to a 4-fluorobenzenesulfonamido group, which is known for its ability to enhance binding affinity and selectivity in protein interactions. Such structural features make this compound a promising candidate for further exploration in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of fluorine substitution in pharmaceuticals due to its ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The trifluoromethyl group in this compound is particularly noteworthy, as it has been shown to improve the binding affinity of small molecules to biological targets. Additionally, the sulfonamido moiety can serve as a critical pharmacophore for interacting with enzymes and receptors, thereby influencing therapeutic efficacy.

In the context of contemporary research, this compound has been investigated for its potential applications in oncology and anti-inflammatory therapies. Studies have demonstrated that molecules containing similar structural motifs can exhibit inhibitory activity against various kinases and enzymes implicated in disease pathways. The fluorobenzenesulfonamido group, in particular, has been shown to enhance binding interactions with target proteins, making it an attractive feature for drug design. Furthermore, the naphthalene core with hydroxyl and amide functionalities provides additional sites for molecular recognition and optimization.

The synthesis of such complex molecules requires meticulous attention to detail and precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired framework efficiently. The introduction of multiple fluorine atoms necessitates careful handling to prevent unwanted side reactions, but the resulting molecule's enhanced properties often justify these challenges.

Evaluation of this compound's biological activity has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising interactions with key targets relevant to cancer and inflammation, suggesting potential therapeutic benefits. These preliminary findings have prompted further investigation into its mechanism of action and pharmacological profile. Additionally, computational modeling has been utilized to predict how this molecule might interact with biological targets at the atomic level, providing valuable insights for structure-activity relationship studies.

The role of fluorinated compounds in modern medicine cannot be overstated. Their unique electronic properties contribute to enhanced binding affinities and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The CAS No. 425400-02-8 associated with this compound underscores its significance as a research chemical with potential medicinal applications. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.

Future directions for research on Propan-2-yl 4,4,4-trifluoro-2-4-(4-fluorobenzenesulfonamido)-1-hydroxynaphthalen-2-yl-3-oxobutanoate may include exploring derivatives with modified substituents to optimize potency and selectivity further. Additionally, investigating its potential as an intermediate for larger drug candidates could open up new avenues for therapeutic development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible clinical benefits.

In conclusion,Propan-2-yl 4,4,4-trifluoro-2-4-(4-fluorobenzenesulfonamido)-1-hydroxynaphthalen-2-yl-3-oxobutanoate represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of fluorinated aromatic rings,naphthalene core, sulfonamido functionality,and trifluoropropyl ester group positions it as a valuable tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve,this compound will undoubtedly contribute significantly to advancing pharmaceutical innovation.